Cas no 1003641-30-2 (3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide)

• Product Name: 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
• CAS No: 1003641-30-2
• MF: C₂₂H₁₇ClN₄O₂
• MW: 404.84898352623
• CID: 6097119
• PubChem ID: 8606846
• Update Time: 2025-08-04

3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
• 3-chloro-N-[2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• AKOS004955557
• 1003641-30-2
• F2224-0111
• 3-chloro-N-(2-methyl-4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide

• Inchi： 1S/C22H17ClN4O2/c1-13-11-17(27-14(2)25-20-18(22(27)29)7-4-10-24-20)8-9-19(13)26-21(28)15-5-3-6-16(23)12-15/h3-12H,1-2H3,(H,26,28)
• InChI Key： KXWZWKFXLCPHEH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=NC3=NC=CC=C3C2=O)C=C1C)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 404.1040035g/mol
• Monoisotopic Mass: 404.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide

3-Chloro-N-(2-Methyl-4-{2-Methyl-4-Oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide: A Comprehensive Overview

3-Chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS No. 1003641-30-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for the development of novel therapeutic agents.

The core structure of 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide consists of a benzamide moiety linked to a substituted pyrido[2,3-d]pyrimidine ring. The presence of the chloro and methyl groups on the benzene ring and the pyrido[2,3-d]pyrimidine ring, respectively, imparts specific chemical and biological properties to the molecule. These functional groups play a crucial role in modulating the compound's interactions with biological targets and its overall pharmacological profile.

Recent studies have highlighted the potential of 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide as an anticancer agent. In vitro and in vivo experiments have demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the modulation of key signaling pathways that are dysregulated in cancer cells. For instance, this compound has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently overactive in many types of cancer.

In addition to its anticancer properties, 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide have also been studied extensively. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic parameters in animal models. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses.

The synthesis of 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the pyrido[2,3-d]pyrimidine ring through a condensation reaction and the subsequent functionalization of the benzene ring with chloro and methyl groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-chloro-N-(2-methyl-4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-y l}phenyl)benzamide in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety profiles and preliminary efficacy data. These trials are crucial for determining optimal dosing regimens and identifying any potential side effects or contraindications.

In conclusion, 3-chloro-N-(2-methyl-4-{2-methyl - 4 - ox o - 3 H , 4 H - p y i d o [ 2 , 3 - d ] p y r i m i d i n - 3 - y l } p h e n y l ) b e n z a m i d e (CAS No. 1003641 - 0 - 9 ) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a vital role in advancing medical treatments for cancer and inflammatory diseases.